Cas no 2566633-29-0 (1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methyl-1H-pyrazol-4-yl)-)

• Product Name: 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methyl-1H-pyrazol-4-yl)-
• CAS No: 2566633-29-0
• MF: C₇H₈N₆S
• MW: 208.243618011475
• CID: 5263126
• Update Time: 2025-05-23

1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methyl-1H-pyrazol-4-yl)-

• Inchi： 1S/C7H8N6S/c1-3-4(2-9-13-3)5-10-6(8)12-7(14)11-5/h2H,1H3,(H,9,13)(H3,8,10,11,12,14)
• InChI Key： WUYDNCOZWDALKI-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C2=CNN=C2C)=NC1=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinethiones

Additional information on 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methyl-1H-pyrazol-4-yl)-

Introduction to 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methyl-1H-pyrazol-4-yl) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2566633-29-0, identified as 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methyl-1H-pyrazol-4-yl), represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its triazine core functionalized with a thione group and an amino substituent linked to a pyrazole ring, has garnered attention in the scientific community due to its unique structural and chemical properties. The presence of multiple heterocyclic systems within its framework suggests potential applications in drug design, particularly in modulating biological pathways associated with inflammation, cancer, and microbial resistance.

Recent advancements in chemical biology have highlighted the importance of triazine derivatives as versatile scaffolds for developing novel therapeutic agents. The thione group in this compound introduces electrophilic characteristics, enabling reactions such as nucleophilic substitution that are pivotal for medicinal chemistry applications. Furthermore, the 6-amino and 3-methyl-1H-pyrazol-4-yl substituents contribute to the molecule's complexity and reactivity, offering multiple sites for further functionalization. This structural diversity makes it an attractive candidate for exploring new pharmacophores that could interact with biological targets in unique ways.

In the realm of drug discovery, the integration of triazine and pyrazole motifs has been extensively studied for their synergistic effects. Pyrazoles are known for their antimicrobial, anti-inflammatory, and anticancer properties, while triazines often serve as key components in herbicides and fungicides due to their stability and reactivity. The combination of these two heterocycles in 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methyl-1H-pyrazol-4-yl) suggests a potential for developing compounds that exhibit enhanced biological activity compared to individual scaffolds. This concept aligns with the growing trend toward polypharmacophoric molecules that can address multiple targets simultaneously.

One of the most compelling aspects of this compound is its potential role in addressing emerging challenges in healthcare. For instance, the rise of multidrug-resistant pathogens necessitates the development of novel antimicrobial agents. The structural features of 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methyl-1H-pyrazol-4-yl) could be leveraged to design molecules that disrupt essential bacterial processes or inhibit virulence factors. Preliminary computational studies have suggested that modifications around the triazine ring could enhance binding affinity to bacterial enzymes involved in DNA replication or metabolic pathways.

Moreover, the compound's relevance extends to oncology research. Cancer cells often exhibit altered metabolic profiles and signaling pathways compared to normal cells. The ability of triazine derivatives to modulate enzyme activity has been exploited in developing kinase inhibitors and other targeted therapies. The presence of a pyrazole moiety may further enhance its potential as an anticancer agent by interacting with specific protein targets or by inducing oxidative stress in tumor cells. Several research groups have reported similar derivatives exhibiting promising antitumor effects in preclinical models.

The synthesis of 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methyl-1H-pyrazol-4-yl) involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic chemistry. Key steps include cyclization reactions to form the triazine core followed by functionalization with the thione group and pyrazole substituent. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at specific positions on the triazine ring.

The pharmacokinetic properties of this compound are also under investigation. Factors such as solubility, bioavailability, and metabolic stability are critical determinants of its therapeutic potential. Computational modeling techniques have been used to predict how structural modifications might influence these properties. For instance, optimizing the size and electronic distribution around the triazine ring could enhance blood-brain barrier penetration or prolong systemic circulation.

Evaluation of toxicological profiles is another essential step before moving from bench research to clinical trials. In vitro assays using cell lines have been conducted to assess potential cytotoxicity and genotoxicity associated with 1,3,5-Triazine-2(1H)-thione, 6-amino-4-(3-methyl-1H-pyrazol-4-yl). These studies provide initial insights into its safety profile but do not replace comprehensive toxicological assessments required for drug development.

The future directions for research on this compound include exploring its interactions with biological targets at a molecular level using techniques such as X-ray crystallography or NMR spectroscopy. Understanding how it binds to proteins or enzymes can guide further optimization efforts toward improving efficacy while minimizing side effects.

In conclusion,1,3,5-Triazine,2(1H)thione,6amino,4((3)methyl1H)pyrazol4yl) (CAS no:2566633290) represents a promising lead compound with applications spanning antimicrobial therapy,oncology,and other therapeutic areas where modulation of biological pathways is desired.* Its unique structural features,* combined*with*the*potential*for*modular*functionalization,*make*it*a*tremendously*valuable*scaffold*for*future*drug*discovery.*Continued*research*and*development*are*necessary*to*harness*its*promiseful*biochemical*potential.*